Cas no 2639439-79-3 (4-{(5-{(tert-butoxy)carbonylamino}-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoic acid)

• Product Name: 4-{(5-{(tert-butoxy)carbonylamino}-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoic acid
• CAS No: 2639439-79-3
• MF: C₁₅H₁₇N₃O₄S₂
• MW: 367.443180799484
• CID: 5665923
• PubChem ID: 165902752
• Update Time: 2025-10-29

4-{(5-{(tert-butoxy)carbonylamino}-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2639439-79-3
• EN300-27722667
• 4-{[(5-{[(tert-butoxy)carbonyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}benzoic acid
• 4-{(5-{(tert-butoxy)carbonylamino}-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoic acid

• Inchi： 1S/C15H17N3O4S2/c1-15(2,3)22-13(21)16-12-17-18-14(24-12)23-8-9-4-6-10(7-5-9)11(19)20/h4-7H,8H2,1-3H3,(H,19,20)(H,16,17,21)
• InChI Key： LBZCTKZLHWESQG-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(=O)OC(C)(C)C)S1)CC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 367.06604838g/mol
• Monoisotopic Mass: 367.06604838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 155Ų

Additional information on 4-{(5-{(tert-butoxy)carbonylamino}-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoic acid

Research Briefing on 4-{(5-{(tert-butoxy)carbonylamino}-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoic acid (CAS: 2639439-79-3)

In recent years, the compound 4-{(5-{(tert-butoxy)carbonylamino}-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoic acid (CAS: 2639439-79-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiadiazole and benzoic acid moieties, has shown promising potential in various therapeutic applications, including enzyme inhibition and targeted drug delivery. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential applications.

The synthesis of 4-{(5-{(tert-butoxy)carbonylamino}-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoic acid involves a multi-step process that leverages the reactivity of the thiadiazole ring. Recent studies have optimized the synthetic pathway to improve yield and purity, with particular emphasis on the protection of the tert-butoxycarbonyl (Boc) group and the subsequent coupling with the benzoic acid derivative. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the final product.

From a biological perspective, this compound has demonstrated notable activity as a modulator of specific enzymatic pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) highlights its inhibitory effects on cysteine proteases, which are implicated in various pathological conditions such as cancer and inflammatory diseases. The thiadiazole moiety is believed to interact with the active site of these enzymes, thereby disrupting their catalytic activity. Additionally, the benzoic acid group enhances the compound's solubility and bioavailability, making it a viable candidate for further drug development.

Further investigations have explored the potential of 4-{(5-{(tert-butoxy)carbonylamino}-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoic acid in targeted drug delivery systems. Its ability to form stable conjugates with therapeutic agents has been demonstrated in preclinical studies, where it facilitated the selective release of drugs at disease sites. This property is particularly relevant in the context of oncology, where precision medicine approaches are increasingly prioritized.

In conclusion, the compound 4-{(5-{(tert-butoxy)carbonylamino}-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoic acid (CAS: 2639439-79-3) represents a versatile and promising scaffold in medicinal chemistry. Ongoing research aims to elucidate its full therapeutic potential and optimize its pharmacokinetic properties for clinical applications. Future studies are expected to explore its utility in combination therapies and its role in addressing unmet medical needs.